Cas no 13047-13-7 (4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one)
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one
- 4-Hydroxymethyl-4-methyl-1-phenyl-3-pyrazolidone
- Carazostatin
- 1-Phenyl-4-methyl-4-hydroxymethyl-3-pyrazolidone
- 3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-phenyl
- 4-hydroxymethyl-4-methyl-1-phenyl-3-pyrazolidinone
- 4-hydroxymethyl-4-methyl-1-phenyl-pyrazolidin-3-one
- 4-Methyl-4-(hydroxymethyl)-1-phenyl-3-pyrazolidone
- 4-methyl-4-hydroxymethyl-1-phenyl-3-pyrazolidinone
- Dimezone S
- EINECS 235-920-3
- DIMEZONS
- PHENIDONE S
- PYRAZOLIDONE S
- TIMTEC-BB SBB003486
- 4-Hydroxymethyl-4-methyl-1-phenyl-3-pyrazolidon
- LABOTEST-BB LT00453790
-
- MDL: MFCD00055653
- Inchi: 1S/C11H14N2O2/c1-11(8-14)7-13(12-10(11)15)9-5-3-2-4-6-9/h2-6,14H,7-8H2,1H3,(H,12,15)
- InChI Key: DSVIHYOAKPVFEH-UHFFFAOYSA-N
- SMILES: CC1(CO)CN(NC1=O)C2=CC=CC=C2
Computed Properties
- Exact Mass: 206.10600
- Monoisotopic Mass: 206.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.5
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Color/Form: solid
- Density: 1.1427 (rough estimate)
- Melting Point: 122-126 ºC
- Boiling Point: 345.1°C (rough estimate)
- Flash Point: 113 °C
- Refractive Index: 1.5700 (estimate)
- Water Partition Coefficient: 7.1 g/L (20 ºC)
- PSA: 52.57000
- LogP: 0.93020
- Solubility: dissolve in water
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one Security Information
- Hazard Category Code: R22;R43
- Safety Instruction: S37-S24-S36-S26
- RTECS:UQ8727500
-
Hazardous Material Identification:
- Safety Term:S24;S37
- Risk Phrases:R22; R43
- TSCA:Yes
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049005265-1000g |
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one |
13047-13-7 | 95% | 1000g |
$410.85 | 2022-04-03 | |
| Chemenu | CM189166-1000g |
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one |
13047-13-7 | 95% | 1000g |
$388 | 2021-08-05 | |
| Ambeed | A584303-25g |
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one |
13047-13-7 | 95% | 25g |
$7.0 | 2024-04-24 | |
| Ambeed | A584303-100g |
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one |
13047-13-7 | 95% | 100g |
$25.0 | 2024-04-24 | |
| Ambeed | A584303-500g |
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one |
13047-13-7 | 95% | 500g |
$114.0 | 2024-04-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031946-100g |
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one |
13047-13-7 | 95% | 100g |
¥131 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031946-25g |
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one |
13047-13-7 | 95% | 25g |
¥41 | 2024-05-26 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031946-5g |
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one |
13047-13-7 | 95% | 5g |
¥27 | 2024-05-26 | |
| Chemenu | CM189166-1000g |
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one |
13047-13-7 | 95% | 1000g |
$388 | 2022-06-13 | |
| eNovation Chemicals LLC | D768074-25g |
3-Pyrazolidinone, 4-(hydroxymethyl)-4-methyl-1-phenyl- |
13047-13-7 | 95% | 25g |
$55 | 2024-06-08 |
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one Suppliers
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on 4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one (CAS 13047-13-7): A Comprehensive Overview
4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one (CAS 13047-13-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This pyrazolidinone derivative is characterized by its unique molecular structure, featuring a hydroxymethyl group at the 4-position and a phenyl ring attached to the nitrogen atom. The compound's 4-methyl-1-phenylpyrazolidin-3-one core makes it particularly interesting for various applications, including drug development and material science.
The chemical properties of 4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one are defined by its molecular formula C11H14N2O2 and a molecular weight of 206.24 g/mol. Its structure combines both hydrophilic (hydroxymethyl group) and hydrophobic (phenyl ring) components, giving it amphiphilic characteristics. This balance makes it valuable in formulations where controlled solubility is required. Recent studies have explored its potential as a building block for more complex molecules, particularly in the development of novel pharmaceutical agents targeting inflammatory pathways.
In pharmaceutical applications, 4-methyl-1-phenylpyrazolidin-3-one derivatives have shown promise as potential therapeutic agents. The presence of the hydroxymethyl functional group at the 4-position allows for further chemical modifications, making this compound a versatile intermediate in drug synthesis. Researchers are particularly interested in its potential role in developing next-generation analgesics and anti-inflammatory drugs, as the pyrazolidinone scaffold is known to interact with specific biological targets.
The synthesis of 4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches focus on green chemistry principles, aiming to reduce waste and improve atom economy. Recent publications have highlighted innovative catalytic methods for producing this compound with higher yields and purity, addressing growing demand from the pharmaceutical sector.
From a commercial perspective, CAS 13047-13-7 has seen steady market growth due to increasing research activities in medicinal chemistry. Suppliers often provide this compound in various purity grades (98%, 99%) to meet different research needs. The global market for pyrazolidinone derivatives is expected to expand significantly in coming years, driven by pharmaceutical industry demand for novel heterocyclic compounds.
Quality control of 4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets stringent purity requirements for research applications. Stability studies indicate that proper storage conditions (typically 2-8°C in airtight containers) are crucial for maintaining product integrity over time.
Recent scientific literature has explored structure-activity relationships of 4-methyl-1-phenylpyrazolidin-3-one analogs, with particular focus on how modifications at the 4-position affect biological activity. Computational chemistry approaches, including molecular docking studies, have been employed to predict interactions between this scaffold and various biological targets. These studies contribute to rational drug design strategies in pharmaceutical research.
Environmental and safety considerations for 4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) is recommended when handling this compound. Material safety data sheets provide detailed information about appropriate handling procedures and first aid measures.
The future outlook for CAS 13047-13-7 appears promising, with ongoing research exploring new applications beyond pharmaceuticals. Some studies investigate its potential in materials science, particularly as a component in specialty polymers or as a ligand in catalytic systems. The compound's versatility ensures it will remain relevant in various chemical research fields.
For researchers sourcing 4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one, it's important to verify supplier credentials and request certificates of analysis. Many manufacturers now offer custom synthesis services to produce analogs or isotopically labeled versions of this compound for specialized research applications. The growing interest in this chemical entity reflects broader trends in heterocyclic chemistry and drug discovery.
13047-13-7 (4-(Hydroxymethyl)-4-methyl-1-phenylpyrazolidin-3-one) Related Products
- 2654-57-1(4-Methyl-1-phenylpyrazolidin-3-one)
- 100111-35-1(3-Pyrazolidinone, 4-(hydroxymethyl)-1-(4-methoxyphenyl)-4-methyl-)
- 83868-53-5(3-Pyrazolidinone, 1-(4-chlorophenyl)-4-(hydroxymethyl)-4-methyl-)
- 81430-10-6(Propanoic acid, 2,2-dimethyl-, (4-methyl-3-oxo-1-phenyl-4-pyrazolidinyl)methyl ester)
- 23111-33-3(4-Hydroxymethylphenylbutazone)
- 13047-07-9(3-Pyrazolidinone, 4,4-dimethyl-1-(4-methylphenyl)-)
- 130286-45-2(3-Pyrazolidinone, 1-(3-chlorophenyl)-4-(hydroxymethyl)-4-methyl-)
- 2654-58-2(4,4-Dimethyl-1-phenyl-3-pyrazolidone)
- 76444-94-5(3-Pyrazolidinone,4-(hydroxymethyl)-4-methyl-1-(4-methylphenyl)-)
- 13047-10-4(3-Pyrazolidinone, 4,4-bis(hydroxymethyl)-1-phenyl-)